![molecular formula C17H19NO B8400196 N-[2-(biphenyl-4-yloxy)ethyl]cyclopropanamine](/img/structure/B8400196.png)
N-[2-(biphenyl-4-yloxy)ethyl]cyclopropanamine
Cat. No. B8400196
M. Wt: 253.34 g/mol
InChI Key: QBEBITAJKGYCGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08841332B2
Procedure details
To a mixture of 5.15 g (90.2 mmol) of cyclopropylamine and 2.5 ml (18.04 mmol) of thiethylamine in 50 ml of tetrahydrofurane is added 5 g (18.04 mmol) of 4-(2-bromoethoxy)biphenyl. The reaction mixture is heated at 50° C. for 5 hrs. The solvent and the excess of cyclopropylamine are then removed under vacuum and the residue is dissolved in ethyl acetate. The organic solution is acidified to pH=4 by adding a 1N solution of HCl. The abundant obtained white precipate is filtered, washed by water and to diisopropyl ether and dried under vacuum to yield 4.4 g (96% yield) of N-[2-(biphenyl-4-yloxy)ethyl]cyclo-propanamine as its hydrochloride salt. mp (melting point)=252° C.
[Compound]
Name
hydrochloride salt
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
96%
Identifiers
|
REACTION_CXSMILES
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[CH:1]1([NH2:4])[CH2:3][CH2:2]1.Br[CH2:6][CH2:7][O:8][C:9]1[CH:14]=[CH:13][C:12]([C:15]2[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=2)=[CH:11][CH:10]=1>O1CCCC1>[C:12]1([C:15]2[CH:16]=[CH:17][CH:18]=[CH:19][CH:20]=2)[CH:11]=[CH:10][C:9]([O:8][CH2:7][CH2:6][NH:4][CH:1]2[CH2:3][CH2:2]2)=[CH:14][CH:13]=1
|
Inputs
Step One
[Compound]
|
Name
|
hydrochloride salt
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Two
|
Name
|
|
|
Quantity
|
5.15 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(CC1)N
|
|
Name
|
|
|
Quantity
|
50 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
|
Step Three
|
Name
|
|
|
Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
|
BrCCOC1=CC=C(C=C1)C1=CC=CC=C1
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
50 °C
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent and the excess of cyclopropylamine are then removed under vacuum
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
the residue is dissolved in ethyl acetate
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
by adding a 1N solution of HCl
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
The abundant obtained white precipate is filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
washed by water and to diisopropyl ether
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried under vacuum
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=C(C=C1)OCCNC1CC1)C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.4 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
